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Compound of Interest

Compound Name: D-Galactose-13C-1

Cat. No.: B15561209 Get Quote

Answering in German as the user is interacting in German.

Application Note & Protokolle
Titel: Massenspektrometrische Methoden zur Analyse von D-Galactose-13C-1

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung
D-Galactose-13C-1 ist eine stabil-isotopenmarkierte Form von D-Galactose, die als

entscheidender Tracer in der Stoffwechselforschung und in pharmakokinetischen Studien dient.

[1][2] Ihre Fähigkeit, Stoffwechselwege zu verfolgen, ohne biologische Prozesse zu verändern,

macht sie zu einem unschätzbaren Werkzeug in den Lebenswissenschaften.[1] Die genaue

und präzise Quantifizierung von D-Galactose-13C-1 und ihren Metaboliten ist für das

Verständnis von Krankheitszuständen wie Galaktosämie, die Bewertung der Leberfunktion und

die Entwicklung gezielter Arzneimitteltherapien von entscheidender Bedeutung.[3][4]

Massenspektrometrie (MS), gekoppelt mit Gaschromatographie (GC) oder

Flüssigchromatographie (LC), bietet die erforderliche Sensitivität und Spezifität für diese

Analysen.[5][6] Diese Anwendungsbeschreibung beschreibt detaillierte Protokolle für die

Analyse von D-Galactose-13C-1 mittels GC-MS und LC-MS, die für den Einsatz in der

Forschung und Arzneimittelentwicklung optimiert sind.
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Wichtige Anwendungen
Metabolische Flussanalyse (MFA): Verfolgung des Schicksals von 13C-markierter Galactose

durch zentrale Stoffwechselwege wie den Leloir-Weg zur Quantifizierung intrazellulärer

Stoffwechselraten.[7][8]

Pharmakokinetische (PK) Studien: Untersuchung der Absorption, Verteilung, Metabolisierung

und Ausscheidung (ADME) von galactosylierten Prodrugs.[2][4]

Diagnostik: Entwicklung empfindlicher Assays zur Messung von Galactose und ihren

Metaboliten im Plasma und in Erythrozyten zur Diagnose und Überwachung von

Galaktosämie.[9][10]

Leberfunktionsbewertung: Einsatz in Studien zur Untersuchung des hepatischen Galactose-

Metabolismus als Indikator für die Lebergesundheit.[11]

Visualisierte Arbeitsabläufe und Stoffwechselwege
Die folgenden Diagramme illustrieren den allgemeinen experimentellen Arbeitsablauf und den

primären Stoffwechselweg, der für die Analyse von D-Galactose-13C-1 relevant ist.
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Abbildung 1: Allgemeiner experimenteller Arbeitsablauf.
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Abbildung 2: Der Leloir-Weg für den Galactose-Metabolismus.

Experimentelle Protokolle
Methode 1: Gaschromatographie-Massenspektrometrie
(GC-MS)
Diese Methode ist gut etabliert für die Analyse von Galactose und ihren phosphorylierten

Metaboliten in biologischen Proben.[5][9] Sie erfordert eine Derivatisierung, um die Flüchtigkeit
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der Zucker für die GC-Analyse zu erhöhen.

Protokoll zur Probenvorbereitung und Derivatisierung:

100 µL Plasma oder
Erythrozyten-Lysat

Glucose-Entfernung:
Inkubation mit Glucose-Oxidase

Proteinfällung:
Zugabe von Acetonitril

Zentrifugation

Überstand in ein neues
Röhrchen überführen

Trocknung unter
Stickstoffstrom

Derivatisierung:
Bildung von Aldononitrilpentaacetat

Lösungsmittel-Extraktion

Analyse mittels GC-MS
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Abbildung 3: GC-MS-Probenvorbereitungs-Workflow.

Probenvorbereitung: Zu 100 µL Plasma oder Erythrozyten-Lysat wird ein interner Standard

(z. B. U-13C6-D-Galactose) hinzugefügt.[5]

Glucose-Entfernung: Um Interferenzen zu minimieren, wird die Probe mit Glucose-Oxidase

behandelt, um D-Glucose zu entfernen.[5]

Reinigung: Die Probe wird durch Ionenaustauschchromatographie gereinigt, um

verbleibende störende Verbindungen zu entfernen.[5]

Derivatisierung: Die getrockneten Extrakte werden derivatisiert, um Aldononitrilpentaacetat-

Derivate zu bilden. Dies erhöht die Flüchtigkeit und die thermische Stabilität für die GC-

Analyse.[9][10]

Extraktion: Das Derivat wird in ein für die GC-Injektion geeignetes organisches

Lösungsmittel extrahiert.

GC-MS-Bedingungen:

GC-Säule: Phenyl-methylsilicon-Kapillarsäule.[10]

Injektionsmodus: Splitless.

Temperaturprogramm: Optimiert zur Trennung von Galactose-Derivaten von anderen

Zuckern.[10]

Ionisationsmodus: Positive chemische Ionisation (PCI).[5]

MS-Detektion: Selected Ion Monitoring (SIM) zur Überwachung spezifischer Ionen.

m/z 328: Unmarkierte D-Galactose [M-60]+.[5]

m/z 329: D-Galactose-1-13C [M-60]+.[5]

m/z 334: U-13C6-D-Galactose (interner Standard) [M-60]+.[5]
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Methode 2: Flüssigchromatographie-
Massenspektrometrie (LC-MS)
LC-MS, insbesondere unter Verwendung von hydrophiler Interaktionschromatographie (HILIC),

ist eine leistungsstarke Alternative, die oft keine Derivatisierung erfordert.[12] Die Kopplung mit

Isotopenverhältnis-Massenspektrometrie (IRMS) ermöglicht eine hochpräzise Messung der

13C-Anreicherung.[6]

Protokoll zur Probenvorbereitung:

Probenvorbereitung: Nur 100 µL Plasma sind erforderlich.[6][13]

Proteinfällung: Proteine werden durch Zugabe eines kalten organischen Lösungsmittels (z.

B. Acetonitril) gefällt.

Zentrifugation: Die Probe wird zentrifugiert, um das gefällte Protein zu entfernen.

Analyse: Der Überstand wird direkt in das LC-MS-System injiziert.

LC-MS-Bedingungen:

LC-Säule: HILIC-Säule (z. B. 2,1 mm × 150 mm, 1,7 µm).[14]

Mobile Phase: Gradient aus Acetonitril und einem wässrigen Puffer (z. B.

Ammoniumformiat).[14]

Flussrate: Typischerweise 200–400 µL/min.[14]

Ionisationsmodus: Elektrospray-Ionisation (ESI), oft im negativen Modus für Zucker.[12]

MS-Detektion:

Single Quadrupole: Selected Ion Monitoring (SIM) der deprotonierten Molekülionen [M-H]-.

Triple Quadrupole (MS/MS): Selected Reaction Monitoring (SRM) für höchste Spezifität

und Quantifizierung.
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Hochauflösende MS (z. B. Orbitrap, Q-TOF): Extraktion exakter Massen zur

Unterscheidung von Isobarenspezies.

IRMS: Präzise Messung des 13C/12C-Verhältnisses zur Bestimmung der

Isotopenanreicherung.[6]

Datenpräsentation und quantitative Leistung
Die quantitative Leistung der GC-MS-Methode zur Analyse von D-Galactose im Plasma ist

nachstehend zusammengefasst.

Parameter Leistungsmerkmal Referenz

Linearitätsbereich 0,1 - 5,0 µmol/L [5]

Bestimmungsgrenze (LOQ) < 0,02 µmol/L [5]

Wiederholbarkeit (VK%) < 15% (Intra- und Inter-Assay) [5]

Korrelation

Lineare Korrelation mit

enzymatischen Assays (r² >

0,927)

[9]

Tabelle 1: Zusammenfassung der quantitativen Leistungsdaten für die GC-MS-Analyse von D-

Galactose.

Fazit
Die hier beschriebenen GC-MS- und LC-MS-Methoden ermöglichen eine robuste und

empfindliche Quantifizierung von D-Galactose-13C-1 und ihren Metaboliten in komplexen

biologischen Matrices. Das GC-MS-Protokoll mit Aldononitrilpentaacetat-Derivatisierung ist

eine gut validierte Methode, die eine ausgezeichnete Empfindlichkeit bietet.[5] LC-MS-

Methoden bieten den Vorteil einer einfacheren Probenvorbereitung und eignen sich besonders

für Hochdurchsatzanwendungen. Die Wahl der Methode hängt von den spezifischen

Anforderungen des Experiments ab, einschließlich der benötigten Empfindlichkeit, des

Probendurchsatzes und der verfügbaren Instrumentierung. Diese Protokolle bieten eine solide

Grundlage für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, um D-
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Galactose-13C-1 als Tracer zur Aufklärung von Stoffwechselwegen und zur Weiterentwicklung

therapeutischer Strategien effektiv einzusetzen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mass spectrometry methods for analyzing D-Galactose-
13C-1.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561209#mass-spectrometry-methods-for-
analyzing-d-galactose-13c-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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